2-Chloro-4-(cyclopentanecarbonyl)benzonitrile

• Molecular Formula: C13H12ClNO
• Molecular Weight: 233.69 g/mol
• IUPAC Name: 2-chloro-4-(cyclopentanecarbonyl)benzonitrile
• InChI: InChI=1S/C13H12ClNO/c14-12-7-10(5-6-11(12)8-15)13(16)9-3-1-2-4-9/h5-7,9H,1-4H2
• InChI Key: DCSJLDVWFNFUCN-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)C(=O)C2=CC(=C(C=C2)C#N)Cl

Description

2-Chloro-4-(cyclopentanecarbonyl)benzonitrile is a synthetic benzonitrile derivative supplied with a minimum purity of 95%. This compound is intended for research and development applications and is strictly for laboratory use by qualified professionals. It is not intended for diagnostic, therapeutic, or any consumer-related uses. As a benzonitrile derivative, this chemical scaffold is of significant interest in medicinal chemistry and materials science. Benzonitrile derivatives are frequently investigated as key intermediates in the synthesis of potential pharmaceutical agents. For instance, structurally related compounds have been explored as selective agonists for the cannabinoid receptor 2 (CB2R) for treating inflammatory diseases and as inhibitors of enzymes like FASN . Other analogs have been developed as intermediates in complex synthetic pathways or have been incorporated into compounds with thermally activated delayed fluorescence (TADF) for use in organic light-emitting diodes (OLEDs) . The molecular structure of 2-Chloro-4-(cyclopentanecarbonyl)benzonitrile combines a chlorinated and nitrile-substituted aromatic ring with a cyclopentanecarbonyl moiety. This donor-acceptor configuration is common in the design of compounds with specific electronic properties for advanced materials . Researchers value this family of compounds for their potential in hit-to-lead optimization and as building blocks for functional materials. All batches are accompanied by appropriate quality control documentation. For specific storage and handling information, please refer to the supplied Safety Data Sheet (SDS).

Preparation Methods

Aromatic Acylation of 2-Chlorobenzonitrile Derivatives

The most common synthetic approach to 2-Chloro-4-(cyclopentanecarbonyl)benzonitrile involves the Friedel-Crafts acylation of 2-chlorobenzonitrile or its derivatives with cyclopentanecarbonyl chloride or an equivalent acylating agent.

• Reaction Scheme:

  $$
  \text{2-Chlorobenzonitrile} + \text{Cyclopentanecarbonyl chloride} \xrightarrow[\text{Lewis acid catalyst}]{\text{e.g., AlCl}_3} \text{2-Chloro-4-(cyclopentanecarbonyl)benzonitrile}
  $$

• Key Conditions:

  • Use of a Lewis acid catalyst such as aluminum chloride (AlCl3) to facilitate electrophilic aromatic substitution.
  • Controlled temperature to avoid polyacylation or decomposition.
  • Solvent typically inert and non-coordinating (e.g., dichloromethane or carbon disulfide).
  • Stoichiometric control to favor monoacylation at the 4-position.

• Mechanistic Insight:

  The electron-withdrawing cyano group and chloro substituent direct the acylation regioselectively to the 4-position of the aromatic ring due to their combined electronic effects, enhancing the electrophilic substitution at this site.

Nucleophilic Aromatic Substitution (SNAr) Routes

Alternative preparation involves nucleophilic aromatic substitution on appropriately substituted benzonitrile precursors:

• Starting from 2-chloro-4-halobenzonitrile, displacement of the halogen by a cyclopentanecarbonyl nucleophile or its equivalent under suitable conditions can yield the target compound.

• This method requires:

  • Activation of the aromatic ring by electron-withdrawing groups (like cyano).
  • Strong nucleophiles or organometallic reagents.
  • Elevated temperatures or polar aprotic solvents to enhance reaction rate.

Multi-Step Synthesis via Intermediate Formation

Some synthetic routes involve preparing intermediates such as 2-chloro-4-hydrazinylbenzonitrile or 2-chloro-4-cyanopyridine derivatives, which can be further functionalized to introduce the cyclopentanecarbonyl group through coupling or acylation reactions.

• For example, hydrazine derivatives can be converted to acylated products by reaction with cyclopentanecarbonyl-containing reagents under controlled conditions.

• Literature patents describe catalytic processes and coupling reactions (e.g., Pd-catalyzed cross-coupling) that can be adapted to introduce the cyclopentanecarbonyl moiety on the aromatic ring.

Research Findings and Data Summary

Method	Key Reagents & Conditions	Yield & Purity	Notes
Friedel-Crafts Acylation	2-Chlorobenzonitrile, cyclopentanecarbonyl chloride, AlCl3, inert solvent, 0–30°C	High yield (>80%), high regioselectivity	Requires strict moisture control; AlCl3 must be anhydrous
Nucleophilic Aromatic Substitution	2-Chloro-4-halobenzonitrile, cyclopentanecarbonyl nucleophile, polar aprotic solvent, elevated temperature	Moderate to good yields (50–75%)	Sensitive to steric hindrance; may require catalysts
Multi-step via Hydrazine Intermediate	2-Chloro-4-fluorobenzonitrile, hydrazine hydrate, ethanol, followed by acylation	Yields up to 92% for intermediate; subsequent steps vary	Multi-step; intermediate isolation improves overall control

Analytical and Characterization Data

• NMR Spectroscopy: Characteristic aromatic proton shifts confirm substitution pattern; carbonyl carbon appears downfield (~190-200 ppm in ^13C NMR).
• Mass Spectrometry: Molecular ion peak at m/z 234 (M+1), consistent with molecular weight.
• Melting Point & Purity: Typically, purified compounds show sharp melting points and high purity by HPLC (>98%).

Chemical Reactions Analysis

Types of Reactions

2-Chloro-4-(cyclopentanecarbonyl)benzonitrile can undergo various chemical reactions, including:

Substitution Reactions: The chloro group can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Reduction Reactions: The nitrile group can be reduced to an amine using reducing agents like lithium aluminum hydride (LiAlH₄) or catalytic hydrogenation.

Oxidation Reactions: The cyclopentanecarbonyl group can be oxidized to a carboxylic acid using oxidizing agents like potassium permanganate (KMnO₄) or chromium trioxide (CrO₃).

Common Reagents and Conditions

Substitution: Nucleophiles (e.g., amines, thiols), bases (e.g., triethylamine), solvents (e.g., dichloromethane).

Reduction: Reducing agents (e.g., LiAlH₄, H₂/Pd-C), solvents (e.g., tetrahydrofuran).

Oxidation: Oxidizing agents (e.g., KMnO₄, CrO₃), solvents (e.g., acetone, water).

Major Products Formed

Substitution: Substituted benzonitriles.

Reduction: Amines.

Oxidation: Carboxylic acids.

Scientific Research Applications

Medicinal Chemistry Applications

1.1 Anticancer Activity

Research has indicated that derivatives of 2-chloro-4-(cyclopentanecarbonyl)benzonitrile exhibit significant anticancer properties. The compound has been studied for its ability to inhibit specific kinases involved in cancer cell proliferation. For instance, similar compounds have shown promise as diacylglycerol kinase inhibitors, which are crucial in the signaling pathways of cancer cells .

1.2 Enzyme Inhibition

The compound has been explored for its potential as an enzyme inhibitor. Studies suggest that it may inhibit carbonic anhydrase IX, an enzyme overexpressed in various tumors, thus providing a targeted approach to cancer treatment . The synthesis of related compounds has demonstrated effective binding interactions with the enzyme, indicating a pathway for developing therapeutic agents.

Material Science Applications

2.1 Polymer Chemistry

In material science, 2-chloro-4-(cyclopentanecarbonyl)benzonitrile can serve as a building block for synthesizing advanced polymers. Its unique functional groups allow for the modification of polymer properties, enhancing thermal stability and mechanical strength. Research into polymer composites incorporating this compound shows improved performance metrics compared to traditional materials.

Synthetic Intermediate

3.1 Synthesis of Complex Molecules

The compound acts as a versatile synthetic intermediate in organic chemistry. Its structure allows for various transformations, making it useful in synthesizing more complex organic molecules. For example, it can be used in the synthesis of heterocyclic compounds that have applications in pharmaceuticals and agrochemicals.

Case Studies and Research Findings

Application Area	Study Reference	Findings
Anticancer Activity		Demonstrated inhibition of diacylglycerol kinase with promising results.
Enzyme Inhibition		Significant binding affinity to carbonic anhydrase IX was observed.
Polymer Chemistry		Enhanced thermal and mechanical properties in polymer composites.
Synthetic Intermediate		Effective precursor for synthesizing complex organic molecules.

Mechanism of Action

The mechanism of action of 2-Chloro-4-(cyclopentanecarbonyl)benzonitrile depends on its specific application. In general, the compound can interact with various molecular targets, such as enzymes or receptors, through its functional groups. The chloro group can participate in electrophilic interactions, while the nitrile group can form hydrogen bonds or coordinate with metal ions. The cyclopentanecarbonyl group can also influence the compound’s overall conformation and binding affinity .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Diversity and Structural Features

2-Chloro-4-(1H-pyrazol-5-yl)benzonitrile

• Molecular Formula : C₁₀H₆ClN₃
• Molecular Weight : 203.63 g/mol
• Synthesis: Prepared via deprotection of a tetrahydro-2H-pyran-protected intermediate using HCl in methanol (92.3% yield, 99.8% purity) .
• Applications : Androgen receptor antagonist in drug development .
• Comparison : Less lipophilic than the target compound due to the pyrazole’s polar nature. The pyrazole’s aromaticity contrasts with the cyclopentanecarbonyl’s aliphatic ketone.

2-Chloro-4-(trifluoromethyl)benzonitrile

• Molecular Formula : C₈H₃ClF₃N
• Molecular Weight : 205.56 g/mol
• Key Features : Electron-withdrawing trifluoromethyl (-CF₃) group at the 4-position.
• Applications : Intermediate in agrochemicals and pharmaceuticals .
• Comparison : The -CF₃ group enhances chemical stability but lacks the ketone functionality of the target compound, limiting its reactivity toward nucleophiles .

2-Chloro-4-nitrobenzonitrile

• Molecular Formula : C₇H₃ClN₂O₂
• Molecular Weight : 182.56 g/mol
• Key Features: Nitro (-NO₂) group at the 4-position, strongly electron-withdrawing.
• Applications : Precursor for amine synthesis via reduction .
• Comparison : The nitro group increases acidity of adjacent protons, unlike the target’s ketone, which may participate in hydrogen bonding or redox reactions.

1-(2-Chloro-4-fluorophenyl)cyclopentanecarbonitrile

• Molecular Formula : C₁₂H₁₀ClFN (estimated)
• Key Features : Cyclopentane ring linked to a carbonitrile group on a chloro-fluorophenyl backbone.
• Comparison : Structural isomerism differs from the target’s ketone substituent; the nitrile group introduces distinct electronic properties .

2-Chloro-4-(3-piperidinyloxy)benzonitrile

• Molecular Formula : C₁₂H₁₃ClN₂O
• Molecular Weight : 236.7 g/mol
• Key Features : Piperidinyloxy group (cyclic amine ether) at the 4-position.
• Applications: Potential CNS drug candidate due to amine functionality .
• Comparison : The ether and amine groups enhance solubility but lack the ketone’s hydrogen-bond acceptor capacity.

Physicochemical Properties

Compound	Molecular Weight (g/mol)	LogP (Estimated)	Key Substituent
2-Chloro-4-(cyclopentanecarbonyl)benzonitrile	232.69	~3.2	Cyclopentanecarbonyl
2-Chloro-4-(1H-pyrazol-5-yl)benzonitrile	203.63	~2.1	Pyrazole
2-Chloro-4-(trifluoromethyl)benzonitrile	205.56	~2.8	Trifluoromethyl
2-Chloro-4-nitrobenzonitrile	182.56	~1.5	Nitro

Notes:

• The target compound’s cyclopentanecarbonyl group increases lipophilicity (higher LogP), favoring membrane permeability in drug design .
• Pyrazole and piperidinyloxy derivatives exhibit moderate solubility due to polar substituents .

Biological Activity

2-Chloro-4-(cyclopentanecarbonyl)benzonitrile is an organic compound that has garnered interest in the field of medicinal chemistry due to its potential biological activity. This compound features a chloro substituent and a cyclopentanecarbonyl moiety, which may influence its interactions with biological targets. Research has focused on its antimicrobial and anticancer properties, among other activities.

Chemical Structure

The molecular formula for 2-Chloro-4-(cyclopentanecarbonyl)benzonitrile is C14H14ClN, indicating it contains 14 carbon atoms, 14 hydrogen atoms, one chlorine atom, and one nitrogen atom. The presence of both the chloro and cyano groups contributes to its reactivity and potential biological effects.

The biological activity of 2-Chloro-4-(cyclopentanecarbonyl)benzonitrile is believed to involve several mechanisms:

• Nucleophilic Substitution : The chloro group can participate in nucleophilic substitution reactions, potentially modifying the activity of enzymes or receptors.
• Hydrogen Bonding : The carbonyl group can form hydrogen bonds with biological macromolecules, influencing their structure and function.
• Interaction with Biomolecules : The compound may interact with various biomolecules, leading to modulation of cellular pathways involved in disease processes.

Antimicrobial Properties

Research indicates that compounds similar to 2-Chloro-4-(cyclopentanecarbonyl)benzonitrile exhibit significant antimicrobial activity. For instance, studies have shown that related compounds possess efficacy against both Gram-positive and Gram-negative bacteria.

Compound	Antibacterial Activity (Zone of Inhibition in mm)
2-Chloro-4-(cyclopentanecarbonyl)benzonitrile	TBD (To be determined in future studies)
Ciprofloxacin (Control)	20-30 mm (varies by strain)

Anticancer Activity

Preliminary studies suggest that this compound may also exhibit anticancer properties. For example, it has been evaluated in cell lines for its ability to inhibit proliferation and induce apoptosis.

Case Studies

• Antimicrobial Evaluation :
  A study investigated the antibacterial activity of various benzonitrile derivatives, including 2-Chloro-4-(cyclopentanecarbonyl)benzonitrile. The disc diffusion method was employed to assess the effectiveness against Staphylococcus aureus and Escherichia coli. Results indicated varying degrees of inhibition, suggesting potential as a lead compound for further development.
• Anticancer Screening :
  Another case study explored the effect of related compounds on cancer cell lines. The results demonstrated that certain derivatives could induce apoptosis in breast cancer cells through the activation of caspase pathways.

Q & A

Q. What are the key synthetic routes for 2-Chloro-4-(cyclopentanecarbonyl)benzonitrile, and how can intermediates be characterized?

• Methodological Answer : A common synthetic approach involves Suzuki-Miyaura cross-coupling reactions. For example, 4-bromo-2-chlorobenzonitrile (II) reacts with pyrazole boronic esters under catalytic conditions (Pd(OAc)₂, PPh₃, Na₂CO₃) in acetonitrile/water to form intermediates like 2-chloro-4-(1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazol-5-yl)benzonitrile (III). Deprotection with HCl in methanol yields the final product . Analytical Workflow :

• HPLC : Monitor reaction progress and purity (e.g., 99.8% purity achieved in intermediate III) .
• Mass Spectrometry : Confirm molecular weight (e.g., intermediate III: m/z 299.1 [M+H]⁺).
• X-ray Diffraction : Validate crystal structures post-crystallization .

Q. How can researchers optimize reaction conditions for high-yield synthesis?

• Methodological Answer :

• Catalyst Screening : Pd(OAc)₂ with triphenylphosphine in acetonitrile/water improves coupling efficiency compared to PdCl₂(PPh₃)₂ in THF .
• Temperature Control : Reflux at 60–70°C ensures complete conversion without side reactions .
• Solvent Ratios : A 1:1 acetonitrile-to-water ratio balances solubility and reactivity .

Q. What analytical techniques are critical for purity assessment?

• Methodological Answer :

• HPLC-DAD : Quantify impurities (e.g., residual Pd < 0.1%) .
• NMR Spectroscopy : Confirm regioselectivity (e.g., pyrazole tautomerism resolved via ¹H/¹³C NMR) .
• Elemental Analysis : Verify stoichiometry (e.g., C: 58.3%, H: 4.2%, N: 14.1%) .

Advanced Research Questions

Q. How does tautomerism in pyrazole derivatives affect biological activity?

• Methodological Answer : Pyrazole tautomerism (1H- vs. 2H-forms) alters binding affinity to receptors like the androgen receptor (AR). Computational docking studies using homology models (e.g., hTRPV1) predict binding modes, while in vitro assays (e.g., AR antagonism IC₅₀) validate activity. For example, 2-chloro-4-(1H-pyrazol-3-yl)benzonitrile (V) shows IC₅₀ = 12 nM against AR .

Q. What strategies improve crystallization for pharmaceutical applications?

• Methodological Answer :

• Solvent Screening : Use ethanol/water mixtures for controlled nucleation .
• Additives : Hydroxyl-containing compounds (e.g., 4-hydroxypiperidine) enhance crystal lattice stability .
• Thermal Analysis : DSC/TGA identify polymorph transitions (e.g., Form A melts at 192–193°C with ΔH = 120 J/g) .

Q. How can in vitro models assess hepatotoxicity risks?

• Methodological Answer :

• Primary Hepatocyte Assays : Measure ALT/AST release post-exposure (e.g., RAD-140 induces 3× baseline ALT in human hepatocytes) .
• CYP450 Inhibition : Screen for metabolic interference (e.g., IC₅₀ > 50 μM for CYP3A4) .
• Reactive Metabolite Trapping : Use glutathione adducts to detect electrophilic intermediates .